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Compound of Interest

Compound Name: 3-Hydroxy-1,2-dimethoxyxanthone

Cat. No.: B12361342

An In-depth Technical Guide to 3-Hydroxy-1,2-
dimethoxyxanthone

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-1,2-dimethoxyxanthone is a naturally occurring xanthone derivative that has been
isolated from plant species of the Polygala genus.[1][2] Xanthones are a class of polyphenolic
compounds known for their diverse pharmacological activities, which has drawn the attention of
the scientific community for potential therapeutic applications. This technical guide provides a
comprehensive overview of the chemical structure, properties, and available biological data for
3-Hydroxy-1,2-dimethoxyxanthone. The document is intended to serve as a foundational
resource for researchers and professionals involved in natural product chemistry,
pharmacology, and drug development.

Chemical Structure and Physicochemical Properties

3-Hydroxy-1,2-dimethoxyxanthone, with the systematic name 3-hydroxy-1,2-dimethoxy-9H-
xanthen-9-one, possesses a tricyclic ring system characteristic of the xanthone scaffold. The
core structure consists of a dibenzo-y-pyrone framework with hydroxyl and methoxy
substitutions on one of the phenyl rings.

Table 1: Physicochemical Properties of 3-Hydroxy-1,2-dimethoxyxanthone

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b12361342?utm_src=pdf-interest
https://www.benchchem.com/product/b12361342?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3151837/
https://www.medchemexpress.com/3-hydroxy-1-2-dimethoxyxanthone.html
https://www.benchchem.com/product/b12361342?utm_src=pdf-body
https://www.benchchem.com/product/b12361342?utm_src=pdf-body
https://www.benchchem.com/product/b12361342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C15H120s5 [1]
Molecular Weight 272.25 g/mol [1]
CAS Number 20362-27-0 [2]

Solid (specific color and form
Appearance ] N/A
may vary based on purity)

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl N/A
Acetate, DMSO, Acetone

Crystallographic Data

The molecular structure of 3-Hydroxy-1,2-dimethoxyxanthone has been elucidated by single-
crystal X-ray diffraction.[1] The tricyclic unit is reported to be essentially planar.[1] In the
crystalline state, molecules are linked by intermolecular O—H---O hydrogen bonds, forming

chains.[1]

Table 2: Crystal Data and Structure Refinement for 3-Hydroxy-1,2-dimethoxyxanthone
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Parameter Value
Crystal system Triclinic
Space group P-1

a (A) 7.338 (2)

b (A) 7.824 (3)
c(A) 11.964 (4)
o (%) 94.634 (4)
B (°) 93.561 (4)
y(®) 115.027 (4)
Volume (A3) 616.8 (3)

A 2

Radiation type Mo Ka
Temperature (K) 293

R_int 0.037

Final R indexes [I > 20(1)] R1 =0.063
R indexes (all data) wR2 =0.190

Data sourced from Acta Crystallographica Section E: Structure Reports Online.[1]

Spectroscopic Data

Detailed spectroscopic data is essential for the unambiguous identification and characterization
of a chemical compound. At present, specific *H NMR, 13C NMR, IR, and mass spectrometry
data for 3-Hydroxy-1,2-dimethoxyxanthone are not readily available in the reviewed scientific
literature. The following tables are provided as placeholders for future experimental findings.

Table 3: *H Nuclear Magnetic Resonance (NMR) Spectroscopic Data
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available

Table 4: 13C Nuclear Magnetic Resonance (NMR) Spectroscopic Data

Chemical Shift (8) ppm Assighment

Data not available

Table 5: Infrared (IR) Spectroscopic Data

Wavenumber (cm—?) Assignment

Data not available

Table 6: Mass Spectrometry (MS) Data

m/z Interpretation

Data not available

Biological Activity

Xanthones as a chemical class are known to exhibit a wide range of biological activities,
including antioxidant, anti-inflammatory, and anticancer properties.[3][4]

Antioxidant Activity

Some studies on extracts containing 3-Hydroxy-1,2-dimethoxyxanthone have reported anti-
oxidation activities.[3] However, specific quantitative data, such as ICso values from assays like
DPPH or ABTS for the pure compound, are not currently available in the literature. The
antioxidant potential of xanthones is often attributed to their ability to donate a hydrogen atom
from a phenolic hydroxyl group to scavenge free radicals.
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Table 7: Summary of Biological Activity for 3-Hydroxy-1,2-dimethoxyxanthone

Activity Assay Result (e.g., ICso)
Antioxidant DPPH radical scavenging Data not available
Antioxidant ABTS radical scavenging Data not available

o Various cell lines (e.g., MCF-7, )
Cytotoxicity HeLa) Data not available
elLa

Experimental Protocols
Isolation from Natural Sources

The following is a generalized protocol for the isolation of xanthones from plant material, based
on methods described for related compounds from the Polygala genus.[5][6]

Workflow for Isolation and Characterization
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Plant Material (e.g., roots of Polygala)

:

Drying and Grinding

;

Solvent Extraction (e.g., Ethanol, Methanol)

;

Concentration of Crude Extract

;

Solvent Partitioning (e.g., with n-hexane, ethyl acetate, n-butanol)

l

Column Chromatography of Active Fraction (e.g., Silica Gel)

:

Fraction Collection and TLC Analysis

:

Further Purification (e.g., Preparative HPLC, Recrystallization)

:

Pure 3-Hydroxy-1,2-dimethoxyxanthone

: :

Structural Elucidation Biological Activity Screening

Spectroscopic Analysis (NMR, MS, IR) X-ray Crystallography

Click to download full resolution via product page
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Caption: General workflow for the isolation and characterization of 3-Hydroxy-1,2-

dimethoxyxanthone.

Plant Material Preparation: The relevant plant part (e.g., roots) is collected, dried, and ground
into a fine powder.

Extraction: The powdered material is extracted with a suitable organic solvent, such as
ethanol or methanol, typically using maceration or Soxhlet extraction.

Concentration: The solvent is removed under reduced pressure to yield a crude extract.

Fractionation: The crude extract is suspended in water and sequentially partitioned with
solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate
compounds based on their polarity.

Chromatographic Separation: The fraction containing the target compound (often the ethyl
acetate fraction for xanthones) is subjected to column chromatography on a stationary phase
like silica gel. A gradient elution system (e.g., a mixture of n-hexane and ethyl acetate with
increasing polarity) is used to separate the components.

Purification: Fractions containing the compound of interest, as identified by Thin Layer
Chromatography (TLC), are combined and may require further purification steps such as
preparative HPLC or recrystallization to obtain the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods including NMR (*H and *3C), mass spectrometry, and IR
spectroscopy.

Single-Crystal X-ray Diffraction

The following is a general procedure for obtaining crystallographic data.

Crystal Growth: Single crystals suitable for X-ray diffraction are grown by slow evaporation of
a solution of the purified compound in an appropriate solvent or solvent mixture.

Data Collection: A suitable crystal is mounted on a diffractometer. X-ray diffraction data is
collected at a specific temperature (e.g., 293 K) using a specific radiation source (e.g., Mo
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Ka).[1]

» Structure Solution and Refinement: The collected data is processed, and the crystal structure
is solved using direct methods and refined by full-matrix least-squares on F2.[1]

Signaling Pathways and Mechanism of Action

The specific signaling pathways modulated by 3-Hydroxy-1,2-dimethoxyxanthone have not
yet been elucidated. However, many xanthones are known to exert their biological effects
through various mechanisms, including:

o Antioxidant Effects: Direct scavenging of reactive oxygen species (ROS) and reactive
nitrogen species (RNS).

o Anti-inflammatory Effects: Inhibition of pro-inflammatory enzymes such as cyclooxygenase
(COX) and lipoxygenase (LOX), and modulation of inflammatory signaling pathways like NF-
kKB and MAPK.

o Anticancer Effects: Induction of apoptosis, cell cycle arrest, and inhibition of metastasis and
angiogenesis.

The diagram below illustrates a generalized signaling pathway that is often implicated in the
anti-inflammatory effects of natural polyphenolic compounds, which could be relevant for 3-
Hydroxy-1,2-dimethoxyxanthone.
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Caption: Postulated inhibitory effect of 3-Hydroxy-1,2-dimethoxyxanthone on the NF-kB
signaling pathway.
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Conclusion and Future Directions

3-Hydroxy-1,2-dimethoxyxanthone is a natural product with a well-defined chemical
structure. While its presence in certain plant species and general antioxidant properties have
been noted, there is a significant lack of detailed spectroscopic and pharmacological data in
the current scientific literature. Future research should focus on:

o Complete spectroscopic characterization (NMR, IR, MS).

» Quantitative assessment of its biological activities, including antioxidant, anti-inflammatory,
and cytotoxic effects, to determine ICso values.

» Elucidation of its mechanism(s) of action and identification of specific molecular targets and
signaling pathways.

» Development of efficient synthetic routes to enable further pharmacological studies.

This guide serves as a starting point for researchers interested in exploring the therapeutic
potential of this and other related xanthones. The provided information, particularly the
crystallographic data, offers a solid foundation for future in-silico and in-vitro studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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